N-benzyl-4-bromo-3-oxobutanamide

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: N-benzyl-4-bromo-3-oxobutanamide
• InChI: InChI=1S/C11H12BrNO2/c12-7-10(14)6-11(15)13-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,15)
• InChI Key: ANPIEFUGBJAGHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CC(=O)CBr

Description

N-benzyl-4-bromo-3-oxobutanamide is a useful research compound. Its molecular formula is C11H12BrNO2 and its molecular weight is 270.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-benzyl-3-oxobutanamide (compound A 100 g, 522.9 mmol) in dichloromethane (500 ml) at 0-5° C. was added dropwise a solution of bromine (25.55 ml, 575.2 mmol) over 6 h. The reaction mixture was warmed up to 20-25° C. and stirred for 2 hours (bromine colour disappeared). An aqueous solution (600 mL) of sodium bicarbonate (65.9 g, 784.44 mmol) was added to the mixture. The organic layer was separated, washed with brine (200 mL), and then evaporated to dryness to give N-benzyl-4-bromo-3-oxobutanamide (114.25 g, quantitative) and was used in the next step without further purification.